Cas no 2081944-93-4 (4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL)

• Product Name: 4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL
• CAS No: 2081944-93-4
• MF: C₇H₅ClN₄O
• MW: 196.593799352646
• CID: 5692848
• PubChem ID: 138110297
• Update Time: 2023-10-13

4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL Chemical and Physical Properties

Names and Identifiers

• CHEMBL4857807
• 2081944-93-4
• 4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL
• BDBM50575462

• Inchi： 1S/C7H5ClN4O/c8-4-1-2-6(13)5(3-4)7-9-11-12-10-7/h1-3,13H,(H,9,10,11,12)
• InChI Key： XSNIHEDBRUIXEU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C2N=NNN=2)C=1)O

Computed Properties

• Exact Mass: 196.0151885g/mol
• Monoisotopic Mass: 196.0151885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.7Ų